![molecular formula C20H16N2O3S B5216564 1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B5216564.png)
1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
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Overview
Description
1-Allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as AP5, is a novel compound with potential applications in the field of medicinal chemistry. It belongs to the class of pyrimidinediones and has been synthesized through a multi-step process involving the reaction of various reagents.
Mechanism of Action
The mechanism of action of 1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of various enzymes and signaling pathways involved in inflammation and tumor growth. This compound has also been shown to modulate the levels of various neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This compound has also been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. Additionally, this compound has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and stability. This compound is also relatively non-toxic and has low side effects. However, the limitations of this compound include its low solubility in water and its limited availability.
Future Directions
There are several future directions for research on 1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One potential direction is to investigate the potential therapeutic effects of this compound in animal models of neurodegenerative diseases. Another potential direction is to optimize the synthesis of this compound to improve its yield and purity. Additionally, the development of new derivatives of this compound with improved properties is another potential future direction.
Synthesis Methods
The synthesis of 1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the reaction of 3-phenoxybenzaldehyde with thiourea and allyl isothiocyanate in the presence of a catalyst. The resulting product is then subjected to cyclization with malonic acid in the presence of a base to yield this compound. The synthesis of this compound has been optimized to achieve high yields and purity.
Scientific Research Applications
1-allyl-5-(3-phenoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has shown promising results in various scientific research applications. It has been reported to exhibit significant anti-inflammatory, anti-tumor, and anti-oxidant activities. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(5Z)-5-[(3-phenoxyphenyl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c1-2-11-22-19(24)17(18(23)21-20(22)26)13-14-7-6-10-16(12-14)25-15-8-4-3-5-9-15/h2-10,12-13H,1,11H2,(H,21,23,26)/b17-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNXWTWBJINITBU-LGMDPLHJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C(=CC2=CC(=CC=C2)OC3=CC=CC=C3)C(=O)NC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C(=O)/C(=C\C2=CC(=CC=C2)OC3=CC=CC=C3)/C(=O)NC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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